Cas no 10354-27-5 (1-(3,4-Methylenedioxyphenyl)-1-penten-3-one)

1-(3,4-Methylenedioxyphenyl)-1-penten-3-one Properties

Names and Identifiers

• 1-(3,4-Methylenedioxyphenyl)-1-penten-3-one
• 1-(1,3-benzodioxol-5-yl)pent-1-en-3-one
• 1-(3,4-methylenedioxyphenyl)pent-1-en-3-one
• 1-Benzo[1,3]dioxol-5-yl-pent-1-en-3-on
• 1-benzo[1,3]dioxol-5-yl-pent-1-en-3-one
• 1-Penten-3-one,1-(1,3-benzodioxol-5-yl)
• 1-Penten-3-one,1-[3,4-(methylenedioxy)phenyl]-(7CI,8CI)
• 1t-Benzo[1,3]dioxol-5-yl-pent-1-en-3-on
• 1t-benzo[1,3]dioxol-5-yl-pent-1-en-3-one
• 1-Penten-3-one,1-(1,3-benzodioxol-5-yl)-
• 10354-27-5
• (E)-1-(1,3-benzodioxol-5-yl)pent-1-en-3-one
• 5-19-04-00338 (Beilstein Handbook Reference)
• SCHEMBL11481924
• (1E)-1-(2H-1,3-benzodioxol-5-yl)pent-1-en-3-one
• (E)-1-(benzo[d][1,3]dioxol-5-yl)pent-1-en-3-one
• 1-(1,3-Benzodioxol-5-yl)-1-penten-3-one
• BRN 0184683
• 1-Penten-3-one, 1-(1,3-benzodioxol-5-yl)-
• +Expand

• InChIKey： HIHLSOAEMNBULL-HWKANZROSA-N
• Inchi： InChI=1S/C12H12O3/c1-2-10(13)5-3-9-4-6-11-12(7-9)15-8-14-11/h3-7H,2,8H2,1H3/b5-3+
• SMILES： C1OC2=C(C=C(/C=C/C(=O)CC)C=C2)O1

Computed Properties

• Exact Mass: 204.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 204.078644
• Heavy Atom Count: 15
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 2.40760
• PSA: 35.53000
• Refractive Index: 1.585
• Boiling Point: 346.7 °C at 760 mmHg
• Flash Point: 346.7 °C at 760 mmHg
• Density: 1.189

1-(3,4-Methylenedioxyphenyl)-1-penten-3-one Security Information

1-(3,4-Methylenedioxyphenyl)-1-penten-3-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%